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Compound of Interest

Compound Name: Pentaerythritol tetraoleate

Cat. No.: B107224

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of pentaerythritol tetraoleate
(PETO) against new generation synthetic base oils, primarily focusing on polyalphaolefins
(PAOs) as a benchmark. The information presented is supported by experimental data from
various sources to assist in the selection of appropriate base oils for high-performance lubricant

formulations.

Pentaerythritol tetraoleate is a synthetic ester lubricant known for its excellent lubricity, high
viscosity index, good thermal stability, and biodegradability.[1][2] New generation synthetic
base oils, such as PAOs, are prized for their exceptional purity, high viscosity index, and
superior performance across a wide temperature range.[3][4] This comparison will delve into
key performance parameters to highlight the strengths and weaknesses of each.

Data Presentation: Performance Characteristics

The following tables summarize the key physicochemical and performance properties of PETO
and representative new generation synthetic base oils (PAO 40 and PAO 68).

Table 1: Viscosity and Low-Temperature Properties
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Pentaerythritol

Polyalphaolefi Polyalphaolefi
Property Tetraoleate Test Method
n (PAO 40) n (PAO 68)
(PETO)
Kinematic
. 66.0 - 68.0[10]
Viscosity @ 40°C 60 - 70[5][6][7] 386 - 420[8][9] (1] ASTM D445
(cSt)
Kinematic
S 11.5 - 13.5[5][6] 9.8 - 10.4[10][11]
Viscosity @ 71 39 - 41[8][12] [13] ASTM D445
100°C (cSt)
o 132 - 140[10][11]
Viscosity Index > 175[5][6] 147 - 154[8][9] (141 ASTM D2270
_ <-20 to -25[5][7] -45 to -47[10][13]
Pour Point (°C) -35 to -40[9][16] ASTM D97

[15]

[14]

Table 2: High-Temperature and Oxidative Stability

Pentaerythritol

Polyalphaolefi Polyalphaolefi
Property Tetraoleate Test Method
n (PAO 40) n (PAO 68)
(PETO)
Flash Point > 270 to 300[5] 270 - 295[8][9] 240 - 271[11][13]
ASTM D92
(COC, °C) [7][15] [17] [14]
Oxidation Good to e.g., ASTM
- Excellent[9][17] Excellent[14][18]
Stability Excellent[1][2] D2272

Table 3: Lubricity and Environmental Properties
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Pentaerythritol Polyalphaolefin
Property Test Method
Tetraoleate (PETO) (PAO)

Generally good

Data suggests good lubricity, with wear
Lubricity (Wear Scar lubricity, but specific scar diameters ASTM D4172 (Four-
Diameter, mm) comparative values varying based on Ball)

are sparse.[19] specific PAO and test

conditions.[20][21]

Varies with viscosity;

low-viscosity PAOs

Readily can be readily
) = biodegradable, with biodegradable, while e.g., OECD 301B,
Biodegradability _ _ N
rates reported over higher viscosities are ASTM D5864
90%.[6][7][22] inherently
biodegradable.[23][24]
[25][26]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure a clear
understanding of the data presented.

1. Kinematic Viscosity (ASTM D445)

This test method specifies a procedure for the determination of the kinematic viscosity of liquid
petroleum products, both transparent and opaque, by measuring the time for a volume of liquid
to flow under gravity through a calibrated glass capillary viscometer. The kinematic viscosity is
the product of the measured flow time and the calibration constant of the viscometer. The test
is conducted at specified temperatures, typically 40°C and 100°C.

2. Viscosity Index (ASTM D2270)

The viscosity index (VI) is an empirical, unitless number indicating the effect of temperature
change on the kinematic viscosity of an oil. A higher VI signifies a smaller decrease in viscosity
with increasing temperature. The VI is calculated from the kinematic viscosities of the oil at
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40°C and 100°C, and by comparing these to the viscosities of two reference oils at the same
temperatures.

3. Pour Point (ASTM D97)

This test method covers the determination of the pour point of petroleum products. After
preliminary heating, the sample is cooled at a specified rate and examined at intervals of 3°C
for flow characteristics. The lowest temperature at which movement of the specimen is
observed is recorded as the pour point.

4. Flash Point (ASTM D92)

This test method describes the determination of the flash and fire points of petroleum products
by a Cleveland open cup tester. The test cup is filled to a specified level with the sample. The
temperature of the sample is increased rapidly at first and then at a slower constant rate as the
flash point is approached. At specified intervals, a small test flame is passed across the cup.
The lowest temperature at which application of the test flame causes the vapors above the
surface of the liquid to ignite is taken as the flash point.

5. Four-Ball Wear Test (ASTM D4172)

This test method covers a procedure for making a preliminary evaluation of the anti-wear
properties of lubricating fluids in sliding contact by means of the four-ball wear tester. A steel
ball is rotated against three lubricated stationary steel balls under a specified load, speed,
temperature, and time. The average wear scar diameter on the three stationary balls is
measured and reported. A smaller wear scar diameter indicates better anti-wear properties.

6. Oxidation Stability (e.g., RPVOT - ASTM D2272)

The Rotary Pressure Vessel Oxidation Test (RPVOT) is used to evaluate the oxidation stability
of new and in-service turbine oils in the presence of water and a copper catalyst. The test
vessel is charged with the sample, water, and a copper catalyst coil, and then pressurized with
oxygen. The vessel is placed in a heated bath and rotated. The time until a specified pressure
drop occurs is measured, which indicates the oxidation stability of the oil.

7. Biodegradability (e.g., OECD 301B)
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This test method provides a means of evaluating the ultimate aerobic biodegradability of
organic compounds in an aqueous medium. A solution or suspension of the test substance in a
mineral medium is inoculated with microorganisms and incubated under aerobic conditions in
the dark. The degradation is followed by the determination of the amount of carbon dioxide
produced over a 28-day period. The percentage of biodegradation is calculated based on the
ratio of the amount of CO2 produced to the theoretical amount.

Mandatory Visualization
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Click to download full resolution via product page

Caption: A logical diagram comparing the key performance attributes of PETO and PAOs.
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Caption: A workflow diagram illustrating the process of benchmarking synthetic base oils.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b107224?utm_src=pdf-body-img
https://www.benchchem.com/product/b107224?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

e 1. Pentaerythritol Tetra Oleate Manufacturer,Supplier,Exporter [mohiniorganics.in]
e 2. chembk.com [chembk.com]
e 3. Why Esters? Di-Esters, Polyol esters, Trimelliate esters | Teknor Apex [teknorapex.com]

e 4. Synthetic Ester Base Oil: The Core of High-performance Lubricating Oil-Henan J&D
Chemical_Focus on lubricant material [jdlubricant.com]

« 5. Pentaerythritol Tetra Oleate(low volatile biodegradable POE type ester ,CAS:19321-40-5)
LLARE SRR _LLZRERFEFAHL [Icruijie.com]

e 6. nanotrun.com [nanotrun.com]

e 7. baoranchemical.com [baoranchemical.com]

¢ 8. scribd.com [scribd.com]

¢ 9. en.nacosynthetics.com [en.nacosynthetics.com]

¢ 10. chevronmarineproducts.com [chevronmarineproducts.com]

e 11. petrocheml.com [petrocheml.com]

e 12. rbproductsinc.com [rbproductsinc.com]

e 13. Cetus PAO 46, 68 | Chevron Marine Products [chevronmarineproducts.com]
e 14, petroleumservicecompany.com [petroleumservicecompany.com]

e 15. RADIA 7171 | Oleon [oleon.com]

¢ 16. DowSyn PAO40 - High-Vis PAOs - Dowpol Chemical International Corp. [en.dowpol.com]
e 17. ariyancorp.com [ariyancorp.com]

e 18. Chevron Cetus PAO 68 | SCL [shop.sclubricants.com]

e 19. researchgate.net [researchgate.net]

o 20. researchgate.net [researchgate.net]

e 21. researchgate.net [researchgate.net]

e 22. CN108863785B - Low-pour-point pentaerythritol oleate mixed ester and synthesis
method thereof - Google Patents [patents.google.com]

e 23. cpchem.com [cpchem.com]
e 24. Cover Story [stle.org]

e 25. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.mohiniorganics.in/pentaerythritol-tetra-oleate-3326543.html
https://www.chembk.com/en/chem/pentaerythritol%20tetraoleate
https://www.teknorapex.com/en-us/resources/technical-literature/why-esters-di-esters-polyol-esters-trimelliate-esters
https://www.jdlubricant.com/News_Details/93.html
https://www.jdlubricant.com/News_Details/93.html
http://lcruijie.com/en/index.php?m=home&c=View&a=index&aid=63
http://lcruijie.com/en/index.php?m=home&c=View&a=index&aid=63
https://www.nanotrun.com/pentaerythritol-oleate-peto-cas-19321-40-5-c77h140o8-p01119p1.html
https://www.baoranchemical.com/pentaerythritol-tetraoleate-pentaerythritol-oleate-peto-product/
https://www.scribd.com/document/839042199/PAO-40-Sales-Specs-00
http://en.nacosynthetics.com/polyalphaolefins/download/59/
https://www.chevronmarineproducts.com/content/dam/chevron-marine/pds-2020/Chevron_PDS_Compressor%20Oils_CetusPAO_v0920.pdf
https://petrochem1.com/files/resources/SYNCOMP-PAO-68-TDS-Rev.-2.pdf
https://www.rbproductsinc.com/pao-40
https://www.chevronmarineproducts.com/en_mp/home/products/lubricant_products/cetus_-pao-46_-68.html
https://petroleumservicecompany.com/chevron-cetus-pao-68/
https://www.oleon.com/products-solutions/radia-7171
http://en.dowpol.com/High-VisPAOs/product-105.html
https://www.ariyancorp.com/wp-content/uploads/2025/04/Standard-Specification-of-Virgin-Base-Oil-PAO-40.pdf
https://shop.sclubricants.com/chevron-cetus-pao-68
https://www.researchgate.net/publication/247990900_The_properties_of_various_antiwear_and_extreme-pressure_additives_in_pentaerythritol_ester
https://www.researchgate.net/figure/a-Wear-Scar-diameter-WSD-of-four-ball-wear-test-lubricated-with-PAO-containing_fig7_263221992
https://www.researchgate.net/publication/325129381_Biobased_Polyalphaolefin_Base_Oil_Chemical_Physical_and_Tribological_Properties
https://patents.google.com/patent/CN108863785B/en
https://patents.google.com/patent/CN108863785B/en
https://www.cpchem.com/sites/default/files/2020-08/PAO%204%20-%2010%20cSt%20PSS.pdf
https://www.stle.org/files/TLTArchives/2011/06_June/Cover_Story.aspx
https://www.mdpi.com/2075-4442/13/2/62
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o 26. Biodegradability and toxicity of polyalphaolefin base stocks | Semantic Scholar
[semanticscholar.org]

 To cite this document: BenchChem. [A Comparative Analysis of Pentaerythritol Tetraoleate
and New Generation Synthetic Base Oils]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107224#benchmarking-pentaerythritol-tetraoleate-
against-new-generation-synthetic-base-oils]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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